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Compound of Interest

Compound Name: 3-(3-Chlorophenyl)propan-1-amine

Cat. No.: B095525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides guidelines for the safe handling and storage of 3-(3-
Chlorophenyl)propan-1-amine (CAS No. 18655-49-7). The information is compiled from

available safety data resources. Researchers should always consult a comprehensive Safety

Data Sheet (SDS) from their supplier before use and perform a thorough risk assessment.

Safety and Handling
1.1 Hazard Summary

3-(3-Chlorophenyl)propan-1-amine is a chemical intermediate intended for research and

development purposes. Based on available data for the compound and structurally similar

molecules, it should be handled with care. The primary potential hazards are associated with

ingestion, skin contact, and inhalation.

Hazard Statements:

H303: May be harmful if swallowed.

H313: May be harmful in contact with skin.

H333: May be harmful if inhaled.

1.2 Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment strategy is crucial to minimize exposure.

PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical safety goggles or a

face shield should be worn to

protect against splashes.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Respiratory Protection Respirator

Use in a well-ventilated area. If

ventilation is inadequate or

when handling powders, an

N95 or higher-rated respirator

may be necessary.

Body Protection Laboratory Coat
A standard laboratory coat

should be worn.

1.3 Engineering Controls

Work with 3-(3-Chlorophenyl)propan-1-amine should be conducted in a well-ventilated

laboratory.

For procedures that may generate dust or aerosols, a chemical fume hood is recommended.

An eyewash station and safety shower should be readily accessible in the work area.

1.4 Spill and Waste Disposal

Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill with

an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains or waterways.
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Storage Guidelines
Proper storage is essential to maintain the integrity and stability of 3-(3-Chlorophenyl)propan-
1-amine.

Parameter Recommendation

Temperature
Short-term (1-2 weeks): -4°CLong-term (1-2

years): -20°C[1]

Container
Store in a tightly sealed, light-resistant

container.

Atmosphere Store in a dry environment.

Incompatible Materials Avoid strong oxidizing agents.

Quantitative Data
A comprehensive Safety Data Sheet with detailed quantitative physical and chemical properties

for 3-(3-Chlorophenyl)propan-1-amine was not publicly available at the time of this writing.

Researchers should consult the documentation provided by their chemical supplier for specific

data such as melting point, boiling point, density, and solubility.

Experimental Protocols
4.1 Protocol: Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution of 3-(3-
Chlorophenyl)propan-1-amine. All work should be performed in a chemical fume hood.

Materials:

3-(3-Chlorophenyl)propan-1-amine

Appropriate solvent (e.g., DMSO, Ethanol)

Volumetric flask
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Analytical balance

Spatula

Pipettes

Personal Protective Equipment (as outlined in section 1.2)

Procedure:

Pre-weighing: Tare a clean, dry weighing vessel on the analytical balance.

Weighing: Carefully weigh the desired amount of 3-(3-Chlorophenyl)propan-1-amine into

the weighing vessel. Record the exact weight.

Transfer: Quantitatively transfer the weighed compound into the volumetric flask.

Dissolution: Add a small amount of the chosen solvent to the volumetric flask and swirl gently

to dissolve the compound.

Dilution: Once the solid is fully dissolved, add the solvent to the calibration mark of the

volumetric flask.

Mixing: Cap the flask and invert several times to ensure a homogenous solution.

Labeling: Clearly label the flask with the chemical name, concentration, solvent, and date of

preparation.

Storage: Store the stock solution under the recommended conditions (see Section 2.0).

Diagrams
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Safe Handling and Storage Workflow for 3-(3-Chlorophenyl)propan-1-amine

Preparation

Handling

Post-Handling

Storage

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh Compound

Prepare Solution Store in Tightly Sealed Container

Unused Compound

Perform Experiment

Decontaminate Work Area & Glassware

Dispose of Waste Properly

Remove and Dispose/Clean PPE

Maintain Recommended Temperature
(-4°C or -20°C)
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material

Collect Absorbed Material

Place in Sealed Container for Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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